Bacoside A3
Bacoside A3
Bacoside A3 is a triterpenoid saponin first isolated from B. monniera. Bacoside A3 inhibits the ATP-binding cassette transporter P-glycoprotein (P-gp), decreasing efflux 4-fold compared with control in vitro. An extract containing bacoside A3 and bacopaside II (4 and 1.3 µg/mg extract, respectively) administered for eight days at a dose of 10-30 mg/kg reduces opioid withdrawal-induced depression in mice using the forced swim test. Bacoside A3 also has antioxidant properties following liver and kidney damage induced by street heroin in rats.
Brand Name:
Vulcanchem
CAS No.:
157408-08-7
VCID:
VC0047431
InChI:
InChI=1S/C47H76O18/c1-21(2)14-22-15-45(7,57)38-23-8-9-28-43(5)12-11-29(42(3,4)27(43)10-13-44(28,6)46(23)19-47(38,65-22)58-20-46)62-41-37(64-39-34(55)31(52)25(17-49)60-39)36(32(53)26(18-50)61-41)63-40-35(56)33(54)30(51)24(16-48)59-40/h14,22-41,48-57H,8-13,15-20H2,1-7H3/t22-,23+,24+,25-,26+,27-,28+,29-,30+,31-,32+,33-,34+,35+,36-,37+,38-,39-,40-,41-,43-,44+,45-,46-,47-/m0/s1
SMILES:
CC(=CC1CC(C2C3CCC4C5(CCC(C(C5CCC4(C36CC2(O1)OC6)C)(C)C)OC7C(C(C(C(O7)CO)O)OC8C(C(C(C(O8)CO)O)O)O)OC9C(C(C(O9)CO)O)O)C)(C)O)C
Molecular Formula:
C47H76O18
Molecular Weight:
929.107
Bacoside A3
CAS No.: 157408-08-7
Reference Standards
VCID: VC0047431
Molecular Formula: C47H76O18
Molecular Weight: 929.107
| CAS No. | 157408-08-7 |
|---|---|
| Product Name | Bacoside A3 |
| Molecular Formula | C47H76O18 |
| Molecular Weight | 929.107 |
| IUPAC Name | (2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5R,6R)-5-[(2S,3R,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-3-hydroxy-2-(hydroxymethyl)-6-[[(1S,2R,5R,7S,10R,11R,14R,15S,16S,18R,20S)-16-hydroxy-2,6,6,10,16-pentamethyl-18-(2-methylprop-1-enyl)-19,21-dioxahexacyclo[18.2.1.01,14.02,11.05,10.015,20]tricosan-7-yl]oxy]oxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol |
| Standard InChI | InChI=1S/C47H76O18/c1-21(2)14-22-15-45(7,57)38-23-8-9-28-43(5)12-11-29(42(3,4)27(43)10-13-44(28,6)46(23)19-47(38,65-22)58-20-46)62-41-37(64-39-34(55)31(52)25(17-49)60-39)36(32(53)26(18-50)61-41)63-40-35(56)33(54)30(51)24(16-48)59-40/h14,22-41,48-57H,8-13,15-20H2,1-7H3/t22-,23+,24+,25-,26+,27-,28+,29-,30+,31-,32+,33-,34+,35+,36-,37+,38-,39-,40-,41-,43-,44+,45-,46-,47-/m0/s1 |
| Standard InChIKey | CDEVGTJBRPBOPH-INTDMYAHSA-N |
| SMILES | CC(=CC1CC(C2C3CCC4C5(CCC(C(C5CCC4(C36CC2(O1)OC6)C)(C)C)OC7C(C(C(C(O7)CO)O)OC8C(C(C(C(O8)CO)O)O)O)OC9C(C(C(O9)CO)O)O)C)(C)O)C |
| Appearance | Assay:≥98%A solid |
| Description | Bacoside A3 is a triterpenoid saponin first isolated from B. monniera. Bacoside A3 inhibits the ATP-binding cassette transporter P-glycoprotein (P-gp), decreasing efflux 4-fold compared with control in vitro. An extract containing bacoside A3 and bacopaside II (4 and 1.3 µg/mg extract, respectively) administered for eight days at a dose of 10-30 mg/kg reduces opioid withdrawal-induced depression in mice using the forced swim test. Bacoside A3 also has antioxidant properties following liver and kidney damage induced by street heroin in rats. |
| Synonyms | (3β,16β,23R)-16,23:16,30-diepoxy-20-hydroxydammar-24-en-3-yl O-α-L-arabinofuranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→3)]-β-D-glucopyranoside, |
| PubChem Compound | 91827005 |
| Last Modified | Nov 11 2021 |
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